Cas no 17113-61-0 (Thiophene,tetrahydro-3-(1-methylethyl)-, 1,1-dioxide)

Thiophene,tetrahydro-3-(1-methylethyl)-, 1,1-dioxide structure
17113-61-0 structure
Product Name:Thiophene,tetrahydro-3-(1-methylethyl)-, 1,1-dioxide
CAS No:17113-61-0
MF:C7H14O2S
MW:162.249861240387
CID:122103
PubChem ID:21059973
Update Time:2025-04-18

Thiophene,tetrahydro-3-(1-methylethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • Thiophene,tetrahydro-3-(1-methylethyl)-, 1,1-dioxide
    • Thiophene, tetrahydro-3-isopropyl-, 1,1-dioxide (8CI)
    • 3-propan-2-ylthiolane 1,1-dioxide
    • 17113-61-0
    • SCHEMBL830956
    • Inchi: 1S/C7H14O2S/c1-6(2)7-3-4-10(8,9)5-7/h6-7H,3-5H2,1-2H3
    • InChI Key: KEIWCJFRHAPCIO-UHFFFAOYSA-N
    • SMILES: S1(CCC(C(C)C)C1)(=O)=O

Computed Properties

  • Exact Mass: 162.07152
  • Monoisotopic Mass: 162.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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